Cytidine-5'-triphosphoric acid disodium salt
Cytidine-5'-triphosphoric acid disodium salt
Cytidine 5/'-triphosphate (CTP) is a pyrimidine nucleoside triphosphate that is involved in a variety of biochemical reactions. It is used in the synthesis of RNA by RNA polymerases. In the formation of phosphatidylcholine (PC), CTP reacts with phosphocholine, via CTP:phosphocholine cytidylyltransferases, to produce CDP-choline and diphosphate. This is the rate-limiting step in PC synthesis and, as a pivotal step in cell proliferation, can be important in cancer. CTP also interacts with N-acylneuraminate, in a reaction mediated by N-acylneuraminate cytidylyltransferase, to generate an intermediate that is required for sialylation, namely CMP-N-acylneuraminic acid.
Brand Name:
Vulcanchem
CAS No.:
36051-68-0
VCID:
VC0161053
InChI:
InChI=1S/C9H16N3O14P3.2Na/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(24-8)3-23-28(19,20)26-29(21,22)25-27(16,17)18;;/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H2,10,11,15)(H2,16,17,18);;/q;2*+1/p-2/t4-,6-,7-,8-;;/m1../s1
SMILES:
C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OP(=O)(O)[O-])O)O.[Na+].[Na+]
Molecular Formula:
C9H14N3O14P3 • 2Na
Molecular Weight:
527.12 g/mol
Cytidine-5'-triphosphoric acid disodium salt
CAS No.: 36051-68-0
Reference Standards
VCID: VC0161053
Molecular Formula: C9H14N3O14P3 • 2Na
Molecular Weight: 527.12 g/mol
CAS No. | 36051-68-0 |
---|---|
Product Name | Cytidine-5'-triphosphoric acid disodium salt |
Molecular Formula | C9H14N3O14P3 • 2Na |
Molecular Weight | 527.12 g/mol |
IUPAC Name | disodium;[[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate |
Standard InChI | InChI=1S/C9H16N3O14P3.2Na/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(24-8)3-23-28(19,20)26-29(21,22)25-27(16,17)18;;/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H2,10,11,15)(H2,16,17,18);;/q;2*+1/p-2/t4-,6-,7-,8-;;/m1../s1 |
Standard InChIKey | NFQMDTRPCFJJND-WFIJOQBCSA-L |
Isomeric SMILES | C1=CN(C(=O)N=C1N)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OP(=O)(O)[O-])O)O.[Na+].[Na+] |
SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OP(=O)(O)[O-])O)O.[Na+].[Na+] |
Canonical SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OP(=O)(O)[O-])O)O.[Na+].[Na+] |
Description | Cytidine 5/'-triphosphate (CTP) is a pyrimidine nucleoside triphosphate that is involved in a variety of biochemical reactions. It is used in the synthesis of RNA by RNA polymerases. In the formation of phosphatidylcholine (PC), CTP reacts with phosphocholine, via CTP:phosphocholine cytidylyltransferases, to produce CDP-choline and diphosphate. This is the rate-limiting step in PC synthesis and, as a pivotal step in cell proliferation, can be important in cancer. CTP also interacts with N-acylneuraminate, in a reaction mediated by N-acylneuraminate cytidylyltransferase, to generate an intermediate that is required for sialylation, namely CMP-N-acylneuraminic acid. |
Synonyms | CTP;NSC 20261 |
Reference | 1.Li, Z. and Vance, D.E. Phosphatidylcholine and choline homeostasis. Journal of Lipid Research 49, 1187-1194 (2008). |
PubChem Compound | 16219084 |
Last Modified | Nov 11 2021 |
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